Cas no 89039-21-4 (Benzene, 1-[[2-chloro-2-(4-methoxyphenyl)ethyl]thio]-4-methoxy-)

• Product Name: Benzene, 1-[[2-chloro-2-(4-methoxyphenyl)ethyl]thio]-4-methoxy-
• CAS No: 89039-21-4
• MF: C₁₆H₁₇ClO₂S
• MW: 308.822982549667
• CID: 614889
• PubChem ID: 13172765
• Update Time: 2025-04-19

Benzene, 1-[[2-chloro-2-(4-methoxyphenyl)ethyl]thio]-4-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-[[2-chloro-2-(4-methoxyphenyl)ethyl]thio]-4-methoxy-
• 1-[2-chloro-2-(4-methoxyphenyl)ethyl]sulfanyl-4-methoxybenzene
• 89039-21-4
• DTXSID20524612
• 1-{[2-Chloro-2-(4-methoxyphenyl)ethyl]sulfanyl}-4-methoxybenzene

• Inchi： 1S/C16H17ClO2S/c1-18-13-5-3-12(4-6-13)16(17)11-20-15-9-7-14(19-2)8-10-15/h3-10,16H,11H2,1-2H3
• InChI Key： KOIFCAQBODOAQA-UHFFFAOYSA-N
• SMILES： ClC(CSC1C=CC(=CC=1)OC)C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 308.0637786g/mol
• Monoisotopic Mass: 308.0637786g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 43.8Ų